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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746

An In-depth Technical Guide to the Handling and Storage of Solvent Violet 38 Powder

For researchers, scientists, and professionals in laboratory settings, the proper handling and
storage of chemical compounds are paramount to ensuring experimental integrity and
personnel safety. This guide provides a comprehensive overview of the procedures for Solvent
Violet 38, a synthetic dye belonging to the anthraquinone class.

Chemical and Physical Properties

Solvent Violet 38 is a deep purple powder.[1] Its primary application lies in the coloring of
various materials, including plastics, resins, synthetic fibers, oils, waxes, and printing inks.[2][3]
[4] It is identified by CAS number 63512-14-1.[5][6]

A summary of its key physical and chemical properties is presented below for easy reference.
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Property Value

Molecular Formula C28H18Br4N202[1][3][5]1[6]1[7]
Molecular Weight 734.07 g/mol [2][3][5][6][7]
Appearance Deep purple powder or crystal[1]
Density 1.889 g/cm3[1][5][6]

Boiling Point 687.4°C at 760 mmHg[1][5][6]
Flash Point 369.5°C[1][5][6]

Vapor Pressure 9.57E-19 mmHg at 25°C[1][5]
Refractive Index 1.747[1][5][6]

Solubility Profile:

o Water: Insoluble at 20°CJ[2]

 Alcohol: Slightly soluble[2]

e Organic Solvents: Soluble in acetone, chloroform, benzene, xylene, and toluene[2]

Health and Safety Information

Solvent Violet 38 is classified as causing serious eye irritation (H319).[8] Therefore,
adherence to safety protocols is critical.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling Solvent Violet 38 powder.
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PPE Category

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards)[8]

To protect eyes from dust
particles that can cause

serious irritation.[8]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile or rubber)[8]

To prevent skin contact.[1]

Skin Protection

Lab coat or other protective
clothing[8]

To avoid contamination of

personal clothing.

Respiratory Protection

NIOSH/MSHA-approved full-
face respirator if exposure
limits are exceeded or if dust

formation is significant[8]

To prevent inhalation of

airborne powder.[8]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

o Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek

medical attention.[8]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[8]

 Inhalation: Move the individual to fresh air.[3]

 Ingestion: Rinse the mouth with water.[8]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

Handling
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Always handle Solvent Violet 38 in a well-ventilated area to minimize inhalation of dust.[6]

[8]

Avoid the formation of dust and aerosols during handling.[6][8]

Use non-sparking tools to prevent ignition sources.[6][8]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[1][6][8]

Wash hands thoroughly after handling.[8]

Storage

o Store in a tightly closed container.[6][8]
e The storage area should be dry, cool, and well-ventilated.[1][6][8]
» Keep away from incompatible materials, such as strong oxidizing agents.[1]

o Store separately from foodstuff containers.[6]

Experimental Protocols and Workflows

While Solvent Violet 38 is primarily an industrial dye and not typically used in biological
signaling pathway research, the following protocols outline its safe handling and preparation for
use in a laboratory setting.

Protocol for Preparation of a Stock Solution

This protocol describes the preparation of a stock solution of Solvent Violet 38 in an organic
solvent.

o Preparation: Ensure all work is conducted in a chemical fume hood. Assemble all necessary
PPE.

e Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh the desired
amount of Solvent Violet 38 powder into the vial. Avoid creating airborne dust.
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» Solubilization: Add the appropriate volume of the chosen organic solvent (e.g., acetone,
toluene) to the vial.

» Mixing: Tightly cap the vial and mix the solution by vortexing or sonicating until the powder is
completely dissolved.

o Storage: Label the vial clearly with the chemical name, concentration, solvent, and date of
preparation. Store the stock solution in a cool, dry, and dark place, away from incompatible
materials.

Laboratory Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of Solvent Violet 38
powder in a research environment.
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Caption: Workflow for Safe Handling of Solvent Violet 38 Powder.
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Risk Assessment

A thorough risk assessment should be conducted before working with Solvent Violet 38. The
logical relationship of this process is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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